Cas no 40228-90-8 (7-Phenylheptanoic acid)

• Product Name: 7-Phenylheptanoic acid
• CAS No: 40228-90-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00037801
• CID: 89416
• PubChem ID: 520987
• Update Time: 2025-04-18

7-Phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Phenylheptanoic acid
• 7-Phenylheptanoic acidneat
• Q27467653
• MFCD00037801
• CS-0100707
• A824991
• XXC
• CHEBI:193307
• 7-Phenylheptanoic acid, AldrichCPR
• phenylheptanoic acid
• CHEMBL253919
• 7-Phenyl-heptanoic acid
• 7-phenyl heptanoic acid
• DTXSID00334519
• AS-47138
• F12272
• FT-0621480
• ZB1383
• SCHEMBL535246
• 40228-90-8
• LMFA01140063
• EN300-1707793
• AKOS027327398
• DB-369596
• Benzeneheptanoic acid
• heptanoic acid, 7-phenyl-

• MDL： MFCD00037801
• Inchi： 1S/C13H18O2/c14-13(15)11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2,(H,14,15)
• InChI Key： ZVSXKFNTWOIGJI-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC1C=CC=CC=1)=O
• BRN： 1957081

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No date available
• Density: 1.009
• Melting Point: 20°C
• Boiling Point: 147-150°C 0,4mm
• Flash Point: 147-150°C/0.4mm
• Refractive Index: 1.5070
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.26420
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Phenylheptanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/38-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids